Ethyl 1-hydroxy-2-naphthoate
Overview
Description
Scientific Research Applications
- Chemical Reactions and Derivatives :
- Ethyl 1, 3-dihydroxy-2-naphthoate reacts with ammonia and aniline to form 1, 3-dihydroxy-2-naphthamide and 1, 3-dihydroxy-
Synthesis of Intermediates for Pharmaceuticals :
- This compound is utilized in the synthesis of key intermediates for pharmaceutical compounds like d-Naproxen. This involves a series of reactions including hydrolysis and dehydration to produce various intermediate compounds (Lu Xian, 2000).
Catalysis and Organic Synthesis :
- The compound has been used in Rhodium(II) acetate-catalyzed reactions to form 4-aryl-2-hydroxy-naphthoates and β,γ-unsaturated esters, demonstrating its role in facilitating diverse organic synthesis processes (Taylor & Davies, 1983).
Synthetic Studies for Natural Products :
- Ethyl 4-hydroxy-2-naphthoate has been used in the synthesis of compounds like 4-methoxynaphtho[2, 3-c]furan-1(3H)-one, showcasing its utility in the preparation of complex organic structures (Horii et al., 1962).
Antimicrobial Applications :
- Derivatives of Ethyl naphtho(2,1-b)furan-2-carboxylate, prepared from 2-hydroxy-1-naphthaldehyde and ethyl chloroacetate, have been investigated for their antibacterial and antifungal activities, indicating potential applications in antimicrobial therapies (Nagaraja et al., 2007).
Environmental Applications :
- The compound plays a role in the phenanthrene-degradative pathway of Nocardioides sp., where 1-Hydroxy-2-naphthoate dioxygenase cleaves its aromatic ring, highlighting its significance in environmental biodegradation processes (Adachi et al., 1999).
Antitumor Activity :
- Ethyl 2-[(2-amino-3-cyano-4
Molecular Structure Analysis :
- The compound's derivatives have been used to study crystal and molecular structures, contributing to our understanding of molecular interactions and stability in various chemical contexts (Kaur et al., 2012).
Photochemical Studies :
- Research on the photochemical generation and reactivity of o-naphthoquinone methides, involving derivatives of this compound, has expanded our knowledge of photochemistry, particularly in aqueous solutions (Arumugam & Popik, 2009).
Catalysis and Chemical Synthesis :
- This compound derivatives have been utilized in gold-catalyzed cyclizations to create diverse naphthoate compounds, demonstrating its versatility in synthetic organic chemistry (Park & Lee, 2008).
Safety and Hazards
Properties
IUPAC Name |
ethyl 1-hydroxynaphthalene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O3/c1-2-16-13(15)11-8-7-9-5-3-4-6-10(9)12(11)14/h3-8,14H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYOUMBFXFQZOLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC=CC=C2C=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30495869 | |
Record name | Ethyl 1-hydroxynaphthalene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30495869 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33950-71-9 | |
Record name | Ethyl 1-hydroxynaphthalene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30495869 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of using lithio ethyl acetate in the synthesis of ethyl 1-hydroxy-2-naphthoates?
A1: The research paper [] highlights that lithio ethyl acetate is a superior reagent for transforming 1H-2-benzopyran-1-ones into the desired ethyl 1-hydroxy-2-naphthoates. This suggests that the reagent offers advantages in terms of yield, reaction conditions, or ease of purification compared to alternative methods. Further research would be needed to compare this method with others and establish its full benefits.
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